Cas no 2680867-89-2 (benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate)

• Product Name: benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate
• CAS No: 2680867-89-2
• MF: C₁₈H₁₅BrN₂O₂
• MW: 371.227903604507
• CID: 5625905
• PubChem ID: 165928403
• Update Time: 2025-05-23

benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680867-89-2
• benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate
• EN300-28300935

• Inchi： 1S/C18H15BrN2O2/c1-12-9-17(20-16-8-7-14(19)10-15(12)16)21-18(22)23-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key： YDFYWHGGRCJCJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C)C=C(NC(=O)OCC1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 370.03169g/mol
• Monoisotopic Mass: 370.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate

Introduction to Benzyl N-(6-Bromo-4-Methylquinolin-2-Yl)Carbamate (CAS No. 2680867-89-2)

Benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate, with the CAS registry number 2680867-89-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound is characterized by a quinoline ring system substituted with bromine and methyl groups, along with a benzyl carbamate moiety. This combination of functional groups makes it a versatile molecule with intriguing chemical and biological properties.

The quinoline core of benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate is a heterocyclic aromatic system that is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the quinoline ring—specifically the bromine at position 6 and methyl at position 4—plays a crucial role in determining the compound's reactivity and selectivity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of quinoline derivatives, making this compound a valuable candidate for further exploration in medicinal chemistry.

The benzyl carbamate group attached to the quinoline ring introduces additional functionality to the molecule. Carbamates are known for their ability to act as prodrugs, releasing active metabolites upon enzymatic cleavage. This property has been leveraged in the development of drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. In the case of benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate, the carbamate group may serve as a site for enzymatic activation, potentially releasing a bioactive quinoline derivative with enhanced potency or selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate through a variety of methodologies. These include traditional stepwise synthesis approaches as well as more modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The ability to synthesize this compound in high yields and with excellent purity has facilitated its characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

From a pharmacological perspective, benzyl N-(6-bromo-4-methylquinolin-2-yl)carbamate has shown promise in preclinical studies as a potential therapeutic agent. Research conducted in vitro has demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. These findings suggest that the compound may have applications in treating conditions characterized by excessive cellular proliferation or inflammation.

Moreover, studies on the pharmacokinetics of benzyl N-(6-bromo-4-methylquinolin-2-y1)carbamate have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable bioavailability and metabolic stability, which are critical attributes for drug candidates targeting chronic diseases requiring long-term administration.

In terms of safety profile, preliminary toxicological evaluations have indicated that benzyl N-(6-bromo-)methylquinolin--y1)carbamate demonstrates low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and identify any potential adverse effects associated with chronic use.

The versatility of benzyl N-(6-bromo-)methylquinolin--y1)carbamate lies not only in its chemical structure but also in its potential for further modification. Researchers have explored various strategies to enhance its pharmacological properties, including optimization of its solubility, bioavailability, and target specificity. For instance, efforts have been made to develop prodrug versions of this compound that can overcome challenges related to poor solubility or rapid metabolism.

In conclusion, benzyl N-(6-bromo-)methylquinolin--y1)carbamate (CAS No. 2680867-) represents an intriguing compound with significant potential in drug discovery and development. Its unique combination of structural features and promising pharmacological properties positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic interventions.